Cas no 2578-88-3 (1,3-Pentanedione,1-phenyl-)

1,3-Pentanedione,1-phenyl- structure
1,3-Pentanedione,1-phenyl- structure
Product Name:1,3-Pentanedione,1-phenyl-
CAS No:2578-88-3
MF:C10H20N2O2
MW:200.278002738953
CID:262778
PubChem ID:217390
Update Time:2025-04-19

1,3-Pentanedione,1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Pentanedione,1-phenyl-
    • Propanal, 3,3'-(1,4-butanediyldiimino)bis-
    • 3-[4-(3-oxopropylamino)butylamino]propanal
    • N,N'-Bis(3-propanal)-1,4-diaminobutane
    • EMC92B9AVC
    • Spermine dialdehyde
    • CHEBI:172441
    • N,N'-Bis(3-propionaldehyde)-1,4-diaminobutane
    • AlSA
    • 3-(4-(3-Oxidanylidenepropylamino)butylamino)propanal
    • 3,3'-(1,4-Butanediyldiimino)bis[propanal]
    • Spermic dialdehyde
    • 4,9-diaza-dodecan-1,12 dialdehyde
    • 3-({4-[(3-OXOPROPYL)AMINO]BUTYL}AMINO)PROPANAL
    • 2578-88-3
    • CHEMBL2261440
    • BPADB
    • DTXSID50180447
    • Inchi: 1S/C10H20N2O2/c13-9-3-7-11-5-1-2-6-12-8-4-10-14/h9-12H,1-8H2
    • InChI Key: WPBJCXUUUSDQJO-UHFFFAOYSA-N
    • SMILES: O=CCCNCCCCNCCC=O

Computed Properties

  • Exact Mass: 200.1526
  • Monoisotopic Mass: 200.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 11
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 0.972
  • Boiling Point: 340.2°Cat760mmHg
  • Flash Point: 131.9°C
  • Refractive Index: 1.455
  • PSA: 58.2
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